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Compound of Interest

Compound Name: 4-fluoro-L-phenylalanine

Cat. No.: B556548

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential safety and logistical information for the disposal of
4-fluoro-L-phenylalanine, a non-proteinogenic amino acid used in various research
applications.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is crucial to be familiar with the properties and
hazards of 4-fluoro-L-phenylalanine.

Key Safety Data:
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Property Value
Appearance White solid/powder[1][2][3][4]
Molecular Formula C9H10FNO2[1]
Molecular Weight 183.18 g/mol [1][5]
Melting Point 240 - 255 °C[1][4]
- Generally low solubility in water, but soluble in
Solubility
PBS (pH 7.2) at 5 mg/ml[2][6][7]
- Stable under normal conditions, may be light
Stability

sensitive[1][2][7]

May cause skin, eye, and respiratory tract

Primary Hazards T
irritation[3][5]

Personal Protective Equipment (PPE):
Always wear the following PPE when handling 4-fluoro-L-phenylalanine:

o Eye Protection: Chemical safety goggles or glasses that meet OSHA 29 CFR 1910.133 or
European Standard EN166 specifications.[1][3][4]

e Hand Protection: Wear appropriate chemical-resistant gloves.[1][3]

o Body Protection: A lab coat or other protective clothing is necessary to prevent skin
exposure.[1][3]

» Respiratory Protection: Use in a well-ventilated area. If dust formation is likely, a NIOSH-
approved respirator should be used.[3]

Step-by-Step Disposal Protocol

The recommended disposal method for 4-fluoro-L-phenylalanine is to use a licensed disposal
company.[8] The following steps provide a general workflow for managing this waste stream in
a laboratory setting.
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. Waste Collection and Storage:

Collect waste 4-fluoro-L-phenylalanine, including any contaminated materials (e.g., weigh
boats, gloves, paper towels), in a designated and clearly labeled waste container.

The container should be suitable for solid waste, sealable, and made of a non-reactive
material.

Store the waste container in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents.[1]

. Handling Spills:

In the event of a small spill, carefully sweep up the solid material, avoiding the creation of
dust, and place it in the designated waste container.[1][3] Some protocols suggest
dampening the solid with a solvent like toluene to minimize dust before collection.[2]

For larger spills, evacuate the area and contact your institution's environmental health and
safety (EHS) office.

Clean the spill area thoroughly after the material has been removed.
. Arranging for Professional Disposal:

Contact your institution's EHS office or a licensed chemical waste disposal company to
arrange for the pickup and disposal of the 4-fluoro-L-phenylalanine waste.

Provide them with the safety data sheet (SDS) and an accurate description of the waste.

Do not mix 4-fluoro-L-phenylalanine waste with other waste streams unless explicitly
approved by the disposal company.

. Final Disposal:

The licensed disposal company will handle the final disposal, which typically involves
incineration or another method compliant with local, state, and federal regulations.[9]
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o Ensure that all paperwork and records of the disposal are properly maintained for regulatory

compliance.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-

fluoro-L-phenylalanine.
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Disposal workflow for 4-fluoro-L-phenylalanine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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